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Compound of Interest

Compound Name: GSK1059615

CAS No.: 958852-01-1

Cat. No.: B612057 Get Quote

Introduction: The Challenge of Nanomolar Potency
GSK1059615 is not a standard kinase inhibitor; it is a dual PI3K/mTOR inhibitor with sub-

nanomolar potency against PI3K

(IC

~0.4 nM) and PI3K

(IC

~0.6 nM) [1].[1][2]

The Core Problem: Because this compound is active at such low concentrations, experimental

variability is rarely due to the molecule itself. Instead, it stems from handling errors, solvent

hydration, and plasticware adsorption. A 10% error in pipetting a micromolar drug is negligible;

a 10% error in a sub-nanomolar drug changes the biological phenotype entirely.

This guide replaces generic protocols with a precision-engineered workflow designed to

stabilize your data.

Module 1: Reconstitution & Storage (The "Hidden"
Variable)
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The most common source of "batch-to-batch" variability is actually DMSO hydration.

GSK1059615 is hydrophobic and requires anhydrous DMSO. If your DMSO has absorbed

atmospheric water (hygroscopic effect), the compound may not fully solubilize, or it may

precipitate invisibly upon freezing.

Critical Protocol: Stock Preparation
Parameter Specification Reason

Solvent Anhydrous DMSO (99.9%)
Standard DMSO absorbs

water, reducing solubility.

Max Conc. 10–15 mM
Higher concentrations risk

precipitation upon freeze-thaw.

Vortexing Ultrasonication required

Vortexing alone is often

insufficient for complete

solubilization.

Storage -80°C (Single-use aliquots)
Repeated freeze-thaw cycles

induce micro-precipitation.

Step-by-Step Reconstitution:

Warm the vial of GSK1059615 to room temperature before opening (prevents condensation).

Add fresh, anhydrous DMSO to achieve a 10 mM stock.

Sonicate in a water bath for 5–10 minutes until the solution is perfectly clear.

Aliquot immediately into amber, glass-lined, or low-binding polypropylene tubes (avoid

standard polystyrene).

Store at -80°C. Discard aliquots after 3 freeze-thaw cycles.

Module 2: Cellular Dosing & Dilution (The "User"
Variable)
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Directly piping a 10 mM DMSO stock into cell culture media (aqueous) causes "shock

precipitation." The compound crashes out of solution before it disperses, leading to local

hotspots of toxicity and lower effective concentration elsewhere.

The "Intermediate Plate" Dilution Method
Do NOT perform serial dilutions directly in the cell culture plate.

Preparation: Prepare a 96-well "Intermediate Plate" (V-bottom, polypropylene).

Diluent: Use 100% DMSO for the serial dilution in the Intermediate Plate.

Step-Down:

Step A: Dilute compound 1:1000 into culture media in a separate tube (e.g., 1

L stock into 1 mL media). Vortex immediately.

Step B: Add this pre-diluted media to your cells.

Final DMSO: Ensure final DMSO concentration is <0.1% to avoid solvent toxicity masking

the drug effect.

Module 3: Mechanism & Pathway Visualization
Understanding where GSK1059615 acts is crucial for interpreting data, especially regarding

the S6K1 feedback loop. Unlike Rapamycin (which only hits mTORC1), GSK1059615 hits PI3K

and mTORC1/C2 directly.

Pathway Diagram
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Figure 1: Dual Inhibition Mechanism. GSK1059615 inhibits both the upstream PI3K node and

the downstream mTOR node.[2][3][4][5][6][7] This prevents the "paradoxical AKT activation"

often seen with rapalogs (which inhibit mTORC1 but relieve the S6K1

IRS1 negative feedback loop, causing PI3K hyperactivation) [2].

Troubleshooting & FAQs
Q1: My IC values shifted 10-fold between experiments.
Why?
A: This is likely a Serum Protein Binding issue or DMSO Hydration.

Serum: GSK1059615 is highly lipophilic. If Experiment A used 5% FBS and Experiment B

used 10% FBS, the free drug concentration in B is significantly lower due to albumin binding.

Standardize FBS lots and concentrations.

DMSO: As noted in Module 1, if your stock absorbed water, your actual concentration is

lower than your calculated concentration.

Q2: I see a precipitate when preparing the in vivo
vehicle.
A: The order of addition is non-negotiable. You cannot add water/saline directly to the DMSO

stock. Correct In Vivo Formulation Protocol (Clear Solution):

10% DMSO (containing GSK1059615)[1]

40% PEG300 (Add slowly, vortex)

5% Tween-80 (Add, vortex)

45% Saline (Add last, vortex vigorously) Reference: Standard formulation for hydrophobic

kinase inhibitors [3].

Q3: Why do I see weak inhibition of p-S6K1 despite high
doses?
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A: Check your cell density. At high confluence, cell-cell contact inhibition can alter the baseline

PI3K/mTOR activity, making inhibitor effects harder to quantify. Always treat cells at 60–70%

confluence during the log-growth phase.

Q4: Can I use polystyrene plates?
A: Avoid them for storage or dilution. Lipophilic compounds like GSK1059615 can adsorb to

polystyrene surfaces, reducing the effective concentration. Use polypropylene for all

intermediate steps.
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SelleckChem Protocols. GSK1059615 Solubility & Formulation Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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